Cas no 1184482-64-1 (1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one)

• Product Name: 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one
• CAS No: 1184482-64-1
• MF: C₁₄H₉BrClFO
• MW: 327.576065778732
• CID: 4576024
• Update Time: 2025-06-25

1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one

• Inchi： 1S/C14H9BrClFO/c15-11-5-2-1-4-9(11)14(18)8-10-12(16)6-3-7-13(10)17/h1-7H,8H2
• InChI Key： DDQHQIBNWAGSQV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1Br)CC1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one

1-(2-Bromophenyl)-2-(2-Chloro-6-Fluorophenyl)Ethan-1-One: A Comprehensive Overview

The compound 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one (CAS No. 1184482-64-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a ketone functional group with two aromatic rings substituted with halogens. The presence of bromine, chlorine, and fluorine atoms introduces distinct electronic and steric properties, making this compound a valuable subject for research in organic chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of halogenated aromatic compounds like 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The halogen substituents play a crucial role in modulating the electronic characteristics of the molecule, which can be exploited to design materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In the field of pharmacology, 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one has shown promise as a lead compound for drug discovery. Its structure resembles certain bioactive molecules, suggesting potential applications in the development of anti-inflammatory or anticancer agents. Recent experiments have demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes involved in inflammatory pathways, making it a candidate for further optimization in medicinal chemistry.

The synthesis of 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions, which are essential for constructing the complex aromatic framework of this molecule.

From an environmental perspective, understanding the degradation pathways of 1-(2-bromophenyl)-2-(chloro-6-fluorophenyl)ethan-1-one is critical for assessing its potential impact on ecosystems. Recent studies have employed advanced analytical techniques to investigate how this compound behaves under various environmental conditions. Results indicate that it undergoes slow photodegradation in aqueous environments, suggesting that proper disposal methods must be implemented to minimize ecological risks.

In conclusion, 1-(2-bromophenyl)-2-(chloro-6-fluorophenyl)ethan-1-one (CAS No. 1184482-64-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers seeking to develop innovative materials and pharmaceuticals. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial development.